Cas no 874285-19-5 (1-(bromomethyl)-2-chloro-3-fluorobenzene)

1-(bromomethyl)-2-chloro-3-fluorobenzene structure
874285-19-5 structure
Product Name:1-(bromomethyl)-2-chloro-3-fluorobenzene
CAS No:874285-19-5
MF:C7H5BrClF
MW:223.470003843307
MDL:MFCD09038462
CID:69195
PubChem ID:44782644
Update Time:2024-10-26

1-(bromomethyl)-2-chloro-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(Bromomethyl)-2-chloro-3-fluorobenzene
    • 2-Chloro-3-fluorobenzyl bromide
    • 2-chloro-3-fluorobenzylbromide
    • Benzene, 1-(bromomethyl)-2-chloro-3-fluoro-
    • KSC493Q5B
    • 3-fluoro-2-chlorobenzyl bromide
    • AQQPRCFCKCXWGZ-UHFFFAOYSA-N
    • CL8695
    • BBL101137
    • STL554933
    • PF10781
    • AS00676
    • AM62201
    • ST2415055
    • AB0010158
    • FT
    • 1-(Bromomethyl)-2-chloro-3-fluorobenzene (ACI)
    • DTXSID20660660
    • 1-Bromomethyl-2-chloro-3-fluorobenzene
    • EN300-125431
    • SCHEMBL5627142
    • W-203994
    • SY026865
    • CS-W005451
    • DB-006045
    • AKOS005257293
    • 874285-19-5
    • MFCD09038462
    • DS-15862
    • 1-(bromomethyl)-2-chloro-3-fluorobenzene
    • MDL： MFCD09038462
    • Inchi： 1S/C7H5BrClF/c8-4-5-2-1-3-6(10)7(5)9/h1-3H,4H2
    • InChI Key： AQQPRCFCKCXWGZ-UHFFFAOYSA-N
    • SMILES： FC1C(Cl)=C(CBr)C=CC=1

Computed Properties

  • Exact Mass: 221.925
  • Monoisotopic Mass: 221.925
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.654
  • Melting Point: No data available
  • Boiling Point: 227.1℃ at 760 mmHg
  • Flash Point: 91.1°C
  • Refractive Index: 1.561
  • Vapor Pressure: No data available

1-(bromomethyl)-2-chloro-3-fluorobenzene Security Information

1-(bromomethyl)-2-chloro-3-fluorobenzene Pricemore >>

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1-(bromomethyl)-2-chloro-3-fluorobenzene Production Method

Production Method 1

96516-32-4 96516-32-4
874285-19-5 874285-19-5
Reaction Conditions
1.1 Reagents: Triethylamine ,  Methanesulfonyl chloride Solvents: Tetrahydrofuran ;  35 min, 0 °C; 25 min, 0 °C
1.2 Reagents: Lithium bromide Solvents: Tetrahydrofuran ;  15 min, 0 °C; 1 h, 0 °C
Reference
Quinolone Carboxylic Acids as a Novel Monoketo Acid Class of Human Immunodeficiency Virus Type 1 Integrase Inhibitors
Sato, Motohide; et al, Journal of Medicinal Chemistry, 2009, 52(15), 4869-4882

Production Method 2

102940-86-3 102940-86-3
874285-19-5 874285-19-5
Reaction Conditions
1.1 Reagents: Borane Solvents: Tetrahydrofuran ;  rt; 10 h, rt → reflux; reflux → 0 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ;  0 °C
2.1 Reagents: Phosphorus tribromide Solvents: Diethyl ether ;  0 °C; overnight, 0 °C → rt
Reference
Discovery of Highly Potent Liver X Receptor β Agonists
Kick, Ellen K.; et al, ACS Medicinal Chemistry Letters, 2016, 7(12), 1207-1212

Production Method 3

96516-32-4 96516-32-4
874285-19-5 874285-19-5
Reaction Conditions
1.1 Reagents: Phosphorus tribromide Solvents: Diethyl ether ;  0 °C; overnight, 0 °C → rt
Reference
Discovery of Highly Potent Liver X Receptor β Agonists
Kick, Ellen K.; et al, ACS Medicinal Chemistry Letters, 2016, 7(12), 1207-1212

Production Method 4

102940-86-3 102940-86-3
874285-19-5 874285-19-5
Reaction Conditions
1.1 Reagents: Borane Solvents: Tetrahydrofuran ;  40 min, -15 °C; -15 °C → rt; 1 h, rt; rt → 50 °C; 2 h, 50 °C
1.2 Reagents: Sodium bicarbonate Solvents: Water ;  0 °C; 0 °C → rt; overnight, rt
2.1 Reagents: Triethylamine ,  Methanesulfonyl chloride Solvents: Tetrahydrofuran ;  35 min, 0 °C; 25 min, 0 °C
2.2 Reagents: Lithium bromide Solvents: Tetrahydrofuran ;  15 min, 0 °C; 1 h, 0 °C
Reference
Quinolone Carboxylic Acids as a Novel Monoketo Acid Class of Human Immunodeficiency Virus Type 1 Integrase Inhibitors
Sato, Motohide; et al, Journal of Medicinal Chemistry, 2009, 52(15), 4869-4882

1-(bromomethyl)-2-chloro-3-fluorobenzene Raw materials

1-(bromomethyl)-2-chloro-3-fluorobenzene Preparation Products

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Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:874285-19-5)1-(Bromomethyl)-2-chloro-3-fluorobenzene
Order Number:A10406
Stock Status:in Stock
Quantity:100g/25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:09
Price ($):550.0/226.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:874285-19-5)1-(Bromomethyl)-2-chloro-3-fluorobenzene
A10406
Purity:99%/99%
Quantity:100g/25g
Price ($):550.0/226.0
Email